3-acetamido-N-cycloheptyl-3-phenylpropanamide

• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 3-acetamido-N-cycloheptyl-3-phenylpropanamide
• InChI: InChI=1S/C18H26N2O2/c1-14(21)19-17(15-9-5-4-6-10-15)13-18(22)20-16-11-7-2-3-8-12-16/h4-6,9-10,16-17H,2-3,7-8,11-13H2,1H3,(H,19,21)(H,20,22)
• InChI Key: MRAULPMDKFNKMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(CC(=O)NC1CCCCCC1)C2=CC=CC=C2

Description

3-Acetamido-N-cycloheptyl-3-phenylpropanamide is a tertiary amide characterized by a propanamide backbone substituted with an acetamido group at the 3-position, a phenyl group at the same carbon, and a cycloheptyl moiety attached to the amide nitrogen.

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural Analogs with Cycloalkyl Substituents

• 3-Acetamido-N-cyclohexyl-N-methyl-3-phenylpropanamide (): This analog replaces the cycloheptyl group with a smaller cyclohexyl ring and introduces an N-methyl group. The N-methylation likely reduces hydrogen-bonding capacity, affecting solubility and bioavailability .
• The electron-withdrawing chlorine atom in the phthalimide structure contrasts with the electron-donating acetamido group in the target compound, leading to differences in reactivity. For example, chlorine enhances electrophilicity, making it more reactive in polymerization reactions compared to the acetamido group .

2.2 Functional Group Variations

• 3-Acetamido-3-phenylpropanoic acid (): Replacing the propanamide’s terminal amide with a carboxylic acid (propanoic acid) significantly alters polarity. The carboxylic acid group increases aqueous solubility and introduces acidity (pKa ~4-5), whereas the amide group remains neutral, favoring organic solubility. This difference impacts applications, such as drug formulation or polymer compatibility .

• N-(3-Nitrophenyl)acetamide ():
  The nitro group in this derivative is strongly electron-withdrawing, reducing the amide’s nucleophilicity compared to the target compound. This could make the nitro-substituted analog less stable under basic conditions but more reactive in electrophilic substitution reactions .

Hypothetical Physicochemical Properties

Based on structural analogs:

Property	3-Acetamido-N-cycloheptyl-3-phenylpropanamide	3-Acetamido-N-cyclohexyl-N-methyl-3-phenylpropanamide	3-Acetamido-3-phenylpropanoic acid
Molecular Weight	~318 g/mol (estimated)	~304 g/mol	207.23 g/mol
Solubility	Moderate in organic solvents	Higher lipophilicity due to N-methyl	High in polar solvents (e.g., water)
Reactivity	Stable under acidic conditions	Reduced H-bonding due to N-methyl	Prone to decarboxylation at high temps